Cas no 1806398-74-2 (2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid)

• Product Name: 2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid
• CAS No: 1806398-74-2
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4979100
• Update Time: 2025-06-07

2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid

• Inchi： 1S/C11H10BrClO3/c1-6(14)11(13)8-3-2-7(5-10(15)16)9(12)4-8/h2-4,11H,5H2,1H3,(H,15,16)
• InChI Key： TTWZNVBBHNNCLK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)O)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid

Introduction to 2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid (CAS No. 1806398-74-2)

2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806398-74-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenylacetic acid derivatives, characterized by its unique structural features that include both bromine and chlorine substituents, as well as an ester-like functionality due to the presence of a carbonyl group in the side chain. The precise arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal chemistry.

The structural motif of 2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 4-position with a side chain that incorporates both a chlorine atom and an aldehyde-like group (1-chloro-2-oxopropyl). This configuration creates a molecule with high reactivity, which can be exploited in various synthetic pathways. The presence of both bromine and chlorine atoms makes it particularly interesting for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their diverse biological activities. These compounds have been reported to exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The specific modifications present in 2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid may contribute to novel pharmacological profiles, making it a promising scaffold for drug discovery. For instance, the bromine substituent can serve as a handle for further functionalization via palladium-catalyzed reactions, while the ester functionality can be hydrolyzed or amidated to introduce additional biological relevance.

One of the most compelling aspects of this compound is its potential utility in the development of targeted therapies. The combination of halogenated aromatic rings with an acetic acid moiety suggests that it may interact with biological targets in unique ways. Current research in medicinal chemistry increasingly focuses on designing molecules that can selectively modulate specific pathways, often by leveraging structural features similar to known bioactive compounds. 2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid fits well within this paradigm, offering a versatile platform for generating analogs with tailored properties.

From a synthetic chemistry perspective, CAS No. 1806398-74-2 presents an intriguing challenge due to its complex substitution pattern. The synthesis of this compound would likely involve multi-step procedures, starting from readily available aromatic precursors and employing various organic transformations. Key steps might include bromination at the 2-position, followed by selective introduction of the 1-chloro-2-oxopropyl group via nucleophilic addition or other coupling strategies. The final hydrolysis or protection of the ester functionality could complete the synthesis, yielding the desired product.

The reactivity of the bromine and chlorine atoms also opens up possibilities for derivatization into other functional groups. For example, palladium-catalyzed cross-coupling reactions could be used to introduce aryl or vinyl groups at different positions on the phenyl ring, expanding the structural diversity of potential derivatives. Additionally, the acetic acid moiety could be converted into esters or amides, further modifying its solubility and bioavailability.

In academic research circles, 2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid has been explored as a building block for more complex molecules with therapeutic applications. Some studies have investigated its use in generating inhibitors targeting specific enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders. The ability to modify its structure allows researchers to fine-tune interactions with biological targets, potentially leading to more effective treatments.

The pharmaceutical industry has also shown interest in this type of compound due to its synthetic versatility and potential biological activity. Companies engaged in drug discovery often screen libraries of related molecules to identify lead candidates for further development. CAS No. 1806398-74-2 could serve as one such lead if it demonstrates promising preclinical results in vitro or in vivo.

From an environmental and safety standpoint, handling CAS No. 1806398-74-2 requires adherence to standard laboratory protocols for organic compounds. While it is not classified as hazardous under typical conditions, proper precautions should be taken to avoid exposure through inhalation or skin contact. Storage should be conducted in a cool, dry place away from incompatible substances such as strong oxidizers or bases.

The future prospects for 2-Bromo-4-(1-chloro-2-oxopropyl)phenylacetic acid are bright given its structural complexity and synthetic potential. As research continues to uncover new applications for phenylacetic acid derivatives, this compound is likely to play an important role in developing next-generation therapeutics. Its unique combination of functional groups makes it a valuable asset for chemists and pharmacologists alike.